![molecular formula C7H8N2O3 B3055697 1-Ethyl-5-nitro-pyridin-2-one CAS No. 66336-02-5](/img/structure/B3055697.png)
1-Ethyl-5-nitro-pyridin-2-one
Overview
Description
1-Ethyl-5-nitro-pyridin-2-one is a chemical compound with the molecular formula C7H8N2O3 . It is a derivative of pyridinone, which is a class of compounds that have been widely used in medicinal chemistry .
Synthesis Analysis
The synthesis of this compound and its derivatives often involves established condensation reactions . Pyrrolidines, which are similar to pyridinones, can be synthesized from different cyclic or acyclic precursors, or by functionalizing preformed pyrrolidine rings .Molecular Structure Analysis
The molecular structure of this compound consists of a six-membered pyridinone ring with a nitrogen and an oxygen atom, and five carbon atoms . It has a molecular weight of 168.15000 .Chemical Reactions Analysis
Pyridinones, including this compound, can serve as hydrogen bond donors and acceptors . They can form additional interactions with therapeutic targets, cross the cell membrane easily, and increase the water solubility of molecules .Physical And Chemical Properties Analysis
This compound has a density of 1.3g/cm3 and a boiling point of 298.2ºC at 760 mmHg . The physicochemical properties of such a scaffold could be manipulated by adjustment of polarity, lipophilicity, and hydrogen bonding .Scientific Research Applications
Crystal Structure and Electronic Properties
1-Ethyl-5-nitro-pyridin-2-one's crystal structure has been analyzed, revealing significant hydrogen bond interactions. It exhibits notable supramolecular architecture and shows major contributions from O…H interactions. Quantum chemical computations, including density functional theory calculations, have been used to quantify its electronic properties, providing insights into its molecular electrostatic potential and reactive sites (Kumara et al., 2019).
Catalytic Applications
In the field of asymmetric transfer hydrogenation of ketones, derivatives of this compound have been explored as catalysts. These derivatives demonstrated significant activity in catalyzing the transfer hydrogenation process, influencing reaction conditions and the identity of ketone substrates (Magubane et al., 2017).
Potential Anticancer Agents
Compounds synthesized from this compound have been investigated as potential anticancer agents. Research has shown effects on the proliferation and mitotic index of cultured L1210 cells and survival of mice bearing P388 leukemia, indicating its potential use in cancer treatment (Temple et al., 1983).
Future Directions
Pyridinones have been adopted as an important block in medicinal chemistry . Their wide application in fragment-based drug design, biomolecular mimetics, and kinase hinge-binding motifs suggests potential for further exploration and development . Future research could focus on the design of new pyridinone compounds with different biological profiles .
properties
IUPAC Name |
1-ethyl-5-nitropyridin-2-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O3/c1-2-8-5-6(9(11)12)3-4-7(8)10/h3-5H,2H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLIBFQMZBMIHMS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C=CC1=O)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10304344 | |
Record name | 1-ethyl-5-nitro-pyridin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10304344 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
66336-02-5 | |
Record name | NSC165482 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=165482 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-ethyl-5-nitro-pyridin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10304344 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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